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Compound of Interest

Compound Name: GR 205171

Cat. No.: B1217763

Get Quote

Abstract & Rationale
This guide outlines the standardized protocol for utilizing GR 205171 (Vofopitant), a high-

affinity, non-peptide Neurokinin-1 (NK1) receptor antagonist, in preclinical PTSD research.

The rationale for using GR 205171 in PTSD models stems from the Substance P (SP)

hypothesis of anxiety. Substance P, released during high-stress trauma, binds to NK1 receptors

in the amygdala and periaqueductal gray (PAG), driving fear consolidation and hyperarousal.

By blocking this pathway, GR 205171 prevents the stabilization of traumatic memories and

reduces the exaggerated startle response characteristic of PTSD.

Key Advantages of GR 205171:

High Selectivity: Negligible affinity for NK2/NK3 receptors.

CNS Penetration: Crosses the blood-brain barrier effectively (unlike earlier peptide

antagonists).

Cross-Species Efficacy: Validated in gerbils (high human homology), rats, and mice.
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Compound Handling & Formulation
Physicochemical Profile[1]

CAS Number: 168266-90-8[1][2]

Molecular Weight: 432.44 g/mol [2]

Appearance: White to off-white solid

Solubility: Lipophilic. Poorly soluble in water; soluble in DMSO, Ethanol, and DMF.

Vehicle Preparation (Standard Lipophilic Formulation)
For in vivo intraperitoneal (i.p.) or subcutaneous (s.c.) administration, a co-solvent system is

required to prevent precipitation.

Recommended Vehicle: 5% DMSO / 5% Tween 80 / 90% Saline

Protocol for 10 mL Stock (Example 2 mg/mL solution):

Weigh: Measure 20 mg of GR 205171 powder.

Dissolve (Step A): Add 0.5 mL of 100% DMSO. Vortex vigorously/sonicate until completely

dissolved (clear solution).

Emulsify (Step B): Add 0.5 mL of Tween 80. Vortex gently to mix.

Dilute (Step C): Slowly add 9.0 mL of sterile 0.9% Saline while vortexing.

Critical Note: Add saline slowly (dropwise initially) to prevent the compound from crashing

out of solution. If precipitation occurs, sonicate at 37°C for 5-10 minutes.

pH Adjustment: Check pH; adjust to ~7.0–7.4 using dilute NaOH or HCl if necessary (rarely

needed with this vehicle).

Sterilization: Pass through a 0.22 µm PES syringe filter.

Stability
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Powder: -20°C (stable for >2 years).

Solubilized (DMSO stock): -20°C (stable for 1 month).

Final Formulation: Prepare fresh daily. Do not store.

Mechanism of Action
GR 205171 acts by competitively binding to the NK1 receptor, preventing Substance P-induced

G-protein signaling. This blockade inhibits the downstream Calcium/MAPK cascade

responsible for Long-Term Potentiation (LTP) in fear circuits.
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Figure 1: Signal transduction pathway of NK1 receptors and the blockade point of GR 205171.
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In Vivo Experimental Protocol: Contextual Fear-
Potentiated Startle
This protocol is adapted from Heldt et al. (2009) and optimized for PTSD-like phenotyping

(hyperarousal and resistance to extinction).

Animal Model Selection[4]
Species: Gerbils (Meriones unguiculatus) are preferred due to high NK1 receptor homology

with humans.

Alternative: Sprague-Dawley Rats (requires dose adjustment).

Sex: Male and Female (PTSD prevalence differs by sex; inclusion of both is recommended).

Dosing Regimen
Doses should be administered 30 minutes prior to the behavioral test (for acute anxiolytic

assessment) or immediately post-trauma (to test effects on consolidation).

Species Low Dose Medium Dose High Dose Route

Gerbil 0.3 mg/kg 1.0 mg/kg 5.0 mg/kg i.p. / s.c.

Rat 1.0 mg/kg 3.0 mg/kg 10.0 mg/kg i.p.

Mouse 3.0 mg/kg 10.0 mg/kg 30.0 mg/kg i.p.[3]

Experimental Workflow (Timeline)
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Figure 2: Experimental timeline for Contextual Fear-Potentiated Startle (FPS).

Step-by-Step Procedure
Phase 1: Trauma Induction (Day 0)

Place animal in the conditioning chamber (Context A: specific grid floor, scent, lighting).

Allow 5 minutes acclimation.

Deliver 10 unsignaled footshocks (0.6 mA intensity, 0.5 sec duration) with a variable inter-

stimulus interval (ISI) of 90–150 seconds.

Note: The "unsignaled" nature mimics the unpredictability of PTSD trauma.

Return animal to home cage immediately after the final shock.

Phase 2: Drug Administration (Day 1)

Weigh animals and calculate volume (standard: 5 mL/kg for rats, 10 mL/kg for mice/gerbils).

Administer GR 205171 or Vehicle via intraperitoneal (i.p.) injection.[2]

Wait 30 minutes for peak plasma concentration.

Phase 3: Contextual Startle Testing (Day 1)

Place animal back into Context A (same chamber as Day 0).

Do NOT deliver shocks.

Deliver 30 acoustic startle probes (100–105 dB white noise bursts, 40ms duration) over a 15-

minute session.

Measure: Peak startle amplitude (Vmax) via accelerometer platform.

Data Analysis[1]
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Baseline Startle: Measure startle response in a neutral context (Context B) prior to trauma if

possible, or use a non-shocked control group.

Fear-Potentiated Startle (FPS): Calculate the increase in startle amplitude in the trauma

context vs. neutral context.

Formula:FPS = (Startle_ContextA - Startle_ContextB)

Statistical Test: Two-way ANOVA (Treatment x Context). A successful GR 205171 effect is

indicated by a significant reduction in FPS compared to Vehicle.[4][5]

Troubleshooting & Critical Controls
Issue Probable Cause Solution

Precipitation in Syringe
Injection speed too fast or

temp drop.

Keep solution warm (37°C).

Use a larger gauge needle

(25G) if viscosity is high.

No Effect Observed Dosing window missed.

NK1 antagonists are often

more effective during

consolidation (post-shock) or

expression (pre-test). Ensure

30 min pre-test timing.

Sedation Dose too high.

Perform a locomotor activity

test (Open Field) to rule out

sedation. GR 205171 should

not reduce total distance

moved at <10 mg/kg.

High Variability Shock intensity inconsistency.

Calibrate shocker grids daily.

Ensure animal paws are

conductive (clean grid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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